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Compound of Interest

Compound Name: GW 501516

Cat. No.: B1671285

Disclaimer: GW 501516, also known as Cardarine, is a research chemical not intended for
human or veterinary use.[1] Its development was halted due to safety concerns, including the
rapid development of cancer in animal studies.[2] The Australian Therapeutic Goods
Administration has classified it as a Schedule 10 substance, indicating a significant danger to
health.[3] Extreme caution should be exercised when handling this compound. This guide
provides essential safety and logistical information based on general principles for handling
hazardous research chemicals.

Personal Protective Equipment (PPE)

Due to the hazardous nature of GW 501516, a comprehensive suite of personal protective
equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact.[1]
[4] The following table outlines the recommended PPE for handling GW 501516 in its solid,
powdered form.
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PPE Component Specifications and Rationale

A NIOSH-approved respirator with a particulate
filter (e.g., N95, P100) is essential to prevent
) ) inhalation of the powdered compound.[4] Work
Respiratory Protection . . :
should be conducted in a certified chemical
fume hood or a ventilated enclosure to minimize

airborne particles.

Chemical safety goggles that provide a
complete seal around the eyes are required. A

Eye and Face Protection face shield should be worn in addition to
goggles when there is a risk of splashes or
generating dust.[4]

Chemical-resistant gloves, such as nitrile
gloves, must be worn.[4] Given the potent
nature of the compound, double-gloving is
] recommended. Gloves must be inspected for
Hand Protection )
any signs of damage before use and should be
changed frequently. Proper glove removal

technique is critical to avoid skin contamination.

[4]

A disposable lab coat or a dedicated lab coat
) with long sleeves and a closed front should be
Body Protection . . .
worn. Consider using disposable sleeves to

provide extra protection against contamination.

Closed-toe shoes are mandatory in any
_ laboratory setting. Shoe covers should be used
Foot Protection , " _
when handling larger quantities or when there is

a significant risk of spills.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial to minimize the risk of exposure and
contamination when handling GW 501516.
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Figure 1. A step-by-step workflow for the safe handling of GW 501516.
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Hierarchy of Controls

To ensure the highest level of safety, a hierarchy of controls should be implemented. This
approach prioritizes control measures from the most effective to the least effective.

Hierarchy of Controls for GW 501516

Elimination/Substitution

(Most Effective)
Consider alternative, less hazardous compounds.

Engineering Controls
Use a chemical fume hood or glove box.

Administrative Controls
Develop Standard Operating Procedures (SOPs).
Provide comprehensive training.

Personal Protective Equipment (PPE)
(Least Effective)
Wear appropriate gloves, lab coat, and eye protection.

Click to download full resolution via product page
Figure 2. The hierarchy of controls for mitigating risks associated with GW 501516.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

« Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration.[4] Seek immediate medical attention.

+ Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water.[4]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[4] Seek immediate medical
attention.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse their mouth with water.[4] Seek immediate medical attention.

o Spill: Evacuate the area. If the spill is small and you are trained to handle it, carefully clean it
up while wearing appropriate PPE. Avoid generating dust.[4] For larger spills, contact your
institution's environmental health and safety department.

Disposal Plan

All waste contaminated with GW 501516, including empty containers, used PPE, and cleaning
materials, must be treated as hazardous waste.

e Solid Waste: Collect all solid waste in a clearly labeled, sealed container designated for
hazardous chemical waste.

» Liquid Waste: Collect any solutions containing GW 501516 in a labeled, sealed, and
appropriate hazardous waste container.

» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety department for
specific disposal procedures.[4]

By implementing these stringent safety measures, researchers can minimize the risks
associated with handling the hazardous compound GW 501516.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chemicalbook.com/msds/gw-501516.pdf
https://www.chemicalbook.com/msds/gw-501516.pdf
https://www.chemicalbook.com/msds/gw-501516.pdf
https://www.benchchem.com/product/b1671285?utm_src=pdf-body
https://www.benchchem.com/product/b1671285?utm_src=pdf-body
https://www.chemicalbook.com/msds/gw-501516.pdf
https://www.benchchem.com/product/b1671285?utm_src=pdf-body
https://www.benchchem.com/product/b1671285?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 1. cdn.caymanchem.com [cdn.caymanchem.com]

e 2. GW501516 - Wikipedia [en.wikipedia.org]

e 3. GW1516 (GW501516) Use - Popular But Deadly [sportintegrity.gov.au]
e 4. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for GW
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handling-gw-501516]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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